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Compound Focus: 9,12-Octadecadienal

CAS No.: 26537-70-2

Cat. No.: S2904674

Chemical Profile of 9,12-Octadecadienal

The table below summarizes the basic chemical and physical properties of 9,12-Octadecadienal, which are

consistent regardless of its production method [1] [2].

Property Value

CAS Registry Number 2541-61-9 (for the (92,12Z) stereoisomer) [1]
Molecular Formula C1sH320 [1]

Molecular Weight 264.446 g/mol [1] [2]

Density 0.852 g/cm3 [1]

Boiling Point 365.4°C at 760 mmHg [1]

Flash Point 185.8°C [1]

Common Synonyms Linoleic aldehyde, Linolealdehyde, Linoleyl alcohol [1]
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Synthesis vs. Biosynthesis: A General Comparison

While a direct side-by-side study for 9,12-Octadecadienal is lacking, a framework for comparing the two

production strategies can be established by analyzing research on similar lipid compounds. The following

table outlines the typical characteristics of each approach.

Feature

Chemical Synthesis

Biosynthesis

General Principle

Typical Steps

Atom Economy/
Efficiency

Stereoselectivity

Precursor

Flexibility &
Diversification

Environmental
Impact

Assembly of the molecule through a
series of controlled organic reactions
in a laboratory. [3]

Multiple linear steps (e.g., 7 steps for
sporothriolide, a fungal metabolite). [3]

Can involve long routes with lower
overall efficiency; steps often involve
significant increases in molecular
complexity. [3]

Requires carefully designed chiral
auxiliaries or catalysts (e.g., Sharpless
asymmetric dihydroxylation). [3]

Custom-synthesized starting materials
and reagents (e.g., mixed anhydrides,
nitroalkenes). [3]

High flexibility for creating structural
analogues and derivatives not found in
nature. [3]

Often carbon-intensive due to high
step-count, use of solvents, and
energy requirements. [3]

Production of the molecule through
engineered or natural metabolic
pathways in a biological system (e.g.,
yeast, bacteria). [3]

Fewer, parallel steps catalyzed by
enzymes. [3]

Highly efficient in building molecular
complexity directly; biological
pathways often proceed with minimal
waste. [3]

Inherently stereoselective due to the
specificity of enzymes (e.g., citrate
synthase creating two chiral centers).

[3]

Natural precursors like Linoleic Acid or
Stearic Acid, which can be dietary or
synthesized by the organism. [4]

Currently limited to producing natural
congeners and is difficult to diversify
for non-natural analogues. [3]

Generally more sustainable, involving
single fermentation processes and
renewable resources. [3]

© 2026 Smolecule. All rights reserved.

2/6

Tech Support


https://www.smolecule.com/products/s2904674?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlehtml/2025/np/d4np00015c
https://pubs.rsc.org/en/content/articlehtml/2025/np/d4np00015c
https://pubs.rsc.org/en/content/articlehtml/2025/np/d4np00015c
https://pubs.rsc.org/en/content/articlehtml/2025/np/d4np00015c
https://pubs.rsc.org/en/content/articlehtml/2025/np/d4np00015c
https://pubs.rsc.org/en/content/articlehtml/2025/np/d4np00015c
https://pubs.rsc.org/en/content/articlehtml/2025/np/d4np00015c
https://pubs.rsc.org/en/content/articlehtml/2025/np/d4np00015c
https://pubs.rsc.org/en/content/articlehtml/2025/np/d4np00015c
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0215769
https://pubs.rsc.org/en/content/articlehtml/2025/np/d4np00015c
https://pubs.rsc.org/en/content/articlehtml/2025/np/d4np00015c
https://pubs.rsc.org/en/content/articlehtml/2025/np/d4np00015c
https://pubs.rsc.org/en/content/articlehtml/2025/np/d4np00015c
https://www.smolecule.com/products/s2904674?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Related Experimental Evidence and Protocols

Although direct data for 9,12-Octadecadienal is unavailable, the following insights from research on related

compounds and methodologies can inform your experimental planning.

¢ Evidence for a Biosynthetic Pathway: Research on the moth Chilecomadia valdiviana
demonstrates that its pheromone component, a similar diunsaturated fatty aldehyde, is
biosynthesized from linoleic acid. Isotope-labeling studies (using Dii-linoleic acid) showed the label
was incorporated into the pheromone, confirming a pathway involving chain-shortening and functional
group modification [4].
¢ Analytical Method: GC-MS: Gas Chromatography-Mass Spectrometry (GC-MS) is a standard
technique for identifying and analyzing volatile compounds like 9,12-Octadecadienal in complex
mixtures such as plant extracts [5] [6]. A typical protocol involves:
o Extraction: Using an organic solvent like hexane or ethanol in a Soxhlet extractor or for direct
immersion [6] [7].
o Derivatization (optional): Converting compounds to more volatile derivatives, such as methyl
esters for fatty acids.
o GC-MS Analysis: Separation on a capillary column (e.g., HP-5MS) with a temperature program
(e.g., 50-280°C) and identification by comparing mass spectra to reference libraries (e.g.,
NIST) [6] [7].
¢ Antioxidant Activity Assessment: Since 9,12-Octadecadienal is found in plants with antioxidant
properties, relevant bioactivity assays include [5] [6]:
o In-vitro Assays: DPPH and ABTS radical scavenging assays, with results often expressed as
Trolox Equivalent Antioxidant Capacity (TEAC).
o In-vivo Assays: Measuring the impact on antioxidant enzyme levels (e.g., Superoxide
Dismutase (SOD), Catalase (CAT)) and markers of oxidative damage (e.g., Lipid Peroxidation
(LPO)) in animal models.

Strategic Considerations for Researchers

Choosing between synthetic and biosynthetic approaches involves trade-offs. The following diagram

illustrates the core decision-making factors.
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Production Strategy
Selection

Chemical Synthesis

Biosynthesis

Need non-natural
analogues?

Prioritize rapid
route development?

Require very high
specific activity?

Prioritize green
production?

Choose Choose
Biosynthesis Chemical Synthesis

Click to download full resolution via product page
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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